Cas no 1674390-16-9 ((3-Bromo-1H-1,2,4-triazol-1-yl)methanol)

• Product Name: (3-Bromo-1H-1,2,4-triazol-1-yl)methanol
• CAS No: 1674390-16-9
• MF: C₃H₄BrN₃O
• MW: 177.987359046936
• MDL: MFCD28400934
• CID: 4703009
• Update Time: 2025-08-04

(3-Bromo-1H-1,2,4-triazol-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-bromo-1H-1,2,4-triazol-1-yl)methanol
• BBL035251
• STL426144
• FCH4071781
• 1H-1,2,4-triazole-1-methanol, 3-bromo-
• (3-Bromo-1H-1,2,4-triazol-1-yl)methanol

• MDL： MFCD28400934
• Inchi： 1S/C3H4BrN3O/c4-3-5-1-7(2-8)6-3/h1,8H,2H2
• InChI Key： WPLFYCKYTUCQAK-UHFFFAOYSA-N
• SMILES： BrC1N=CN(CO)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.9
• Topological Polar Surface Area: 50.9

Additional information on (3-Bromo-1H-1,2,4-triazol-1-yl)methanol

Introduction to (3-Bromo-1H-1,2,4-triazol-1-yl)methanol (CAS No. 1674390-16-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel bioactive molecules. One such compound, (3-Bromo-1H-1,2,4-triazol-1-yl)methanol (CAS No. 1674390-16-9), has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, synthetic pathways, and recent applications in scientific research.

The molecular structure of (3-Bromo-1H-1,2,4-triazol-1-yl)methanol consists of a brominated triazole ring connected to a hydroxymethyl group. The presence of the bromine atom at the 3-position of the triazole ring enhances its reactivity, making it a valuable intermediate in organic synthesis. The hydroxymethyl group provides a site for further functionalization, enabling the development of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential as antimicrobial, antiviral, and anticancer agents. The brominated triazole scaffold in (3-Bromo-1H-1,2,4-triazol-1-yl)methanol is particularly noteworthy because it can undergo various chemical transformations, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of biaryl compounds.

One of the most significant applications of (3-Bromo-1H-1,2,4-triazol-1-yl)methanol is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. By modifying the structure of this compound, researchers have been able to develop potent inhibitors that selectively target specific kinases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cells.

The synthesis of (3-Bromo-1H-1,2,4-triazol-1-yl)methanol can be achieved through multiple routes. One common method involves the reaction of 1-aminoazoxybenzene with bromine in the presence of a triazole precursor. Alternatively, palladium-catalyzed coupling reactions can be employed to introduce the bromine atom onto the triazole ring. These synthetic strategies highlight the versatility of this compound and its potential for further chemical manipulation.

Recent advancements in computational chemistry have also contributed to the understanding of the reactivity and binding properties of (3-Bromo-1H-1,2,4-triazol-1-yl)methanol. Molecular modeling studies have revealed that the bromine atom enhances the electrophilicity of the triazole ring, facilitating nucleophilic substitution reactions. Additionally, these studies have provided insights into how different substituents on the triazole ring can influence its binding affinity to biological targets.

The pharmaceutical industry has taken notice of the potential applications of (3-Bromo-1H-1,2,4-triazol-1-yl)methanol and is actively exploring its use in drug discovery programs. Several companies have patented derivatives of this compound as lead candidates for new therapeutic agents. These efforts underscore the importance of this compound as a building block for innovative drug development.

In conclusion, (3-Bromo-1H-1,2,4-triazol-1-yl)methanol (CAS No. 1674390-16-9) is a versatile chemical entity with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing novel bioactive molecules. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in the development of next-generation therapeutics.